Cas no 501920-08-7 ( )

• Product Name: &nbsp
• CAS No: 501920-08-7
• MF: C₅H₆N₆
• MW: 150.141338825226
• CID: 933361
• PubChem ID: 253208
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazolo[4,3-d]pyrimidine-5,7-diamine
• 1H-Pyrazolo[4,3-d]pyrimidine-5,7-diamine (9CI)
• SCHEMBL5247508
• NSC-75815
• SCHEMBL361677
• NSC75815
• 501920-08-7
• DTXSID50291481
•  

• Inchi： 1S/C5H6N6/c6-4-3-2(1-8-11-3)9-5(7)10-4/h1H,(H,8,11)(H4,6,7,9,10)
• InChI Key： ZTAWTRPFJHKMRU-UHFFFAOYSA-N
• SMILES： N1C2C(N)=NC(N)=NC=2C=N1

Computed Properties

• Exact Mass: 150.06539422g/mol
• Monoisotopic Mass: 150.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 107Ų